Cas no 920177-17-9 (1-(4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)butan-1-one)

• Product Name: 1-(4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)butan-1-one
• CAS No: 920177-17-9
• MF: C₁₈H₂₁N₇O
• MW: 351.405642271042
• CID: 5496321
• Update Time: 2025-10-30

1-(4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(3-phenyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]butan-1-one
• 1-(4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)butan-1-one

• Inchi： 1S/C18H21N7O/c1-2-6-15(26)23-9-11-24(12-10-23)17-16-18(20-13-19-17)25(22-21-16)14-7-4-3-5-8-14/h3-5,7-8,13H,2,6,9-12H2,1H3
• InChI Key： MJYAZEHVLKGATB-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC=NC3N(C4=CC=CC=C4)N=NC=32)CC1)(=O)CCC

Additional information on 1-(4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)butan-1-one

Comprehensive Analysis of 1-(4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)butan-1-one (CAS No. 920177-17-9): Structure, Applications, and Research Insights

The compound 1-(4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)butan-1-one (CAS No. 920177-17-9) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a triazolopyrimidine core linked to a piperazine moiety via a butanone bridge, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and autoimmune diseases.

In recent years, the search for novel small-molecule inhibitors has intensified, driven by advancements in precision medicine and drug discovery technologies. The 1,2,3-triazolo[4,5-d]pyrimidine scaffold, a key component of this compound, is known for its bioisosteric properties, often mimicking purine bases in biological systems. This characteristic has led to its exploration in cancer immunotherapy and inflammatory disease modulation, aligning with trending topics like immune checkpoint inhibitors and JAK/STAT pathway research.

The piperazine ring in CAS 920177-17-9 enhances solubility and bioavailability, addressing a critical challenge in drug development. Computational studies suggest strong binding affinity to protein kinases, sparking discussions in AI-driven molecular docking forums. Notably, its phenyl-triazolopyrimidine segment shares structural similarities with FDA-approved drugs like tofacitinib, making it a hotspot for drug repurposing studies—a frequently searched topic in pharmacology databases.

From a synthetic chemistry perspective, the compound’s butan-1-one linker offers versatility for structure-activity relationship (SAR) optimization. Laboratories worldwide are investigating its metabolic stability and CYP450 interactions, reflecting the industry’s focus on ADME/Tox profiling. These investigations often appear in queries related to high-throughput screening and fragment-based drug design.

Emerging publications highlight its potential in neurodegenerative disease research, particularly in modulating adenosine receptors—a trending subject in Alzheimer’s and Parkinson’s research. The compound’s ability to cross the blood-brain barrier (BBB) is another area of active exploration, resonating with frequent searches about CNS drug delivery strategies.

Environmental and green chemistry applications are also being explored, as the compound’s synthesis can leverage catalytic methods to reduce waste—addressing the rising interest in sustainable pharmaceutical manufacturing. Analytical techniques like LC-MS and NMR are routinely employed for characterization, topics heavily searched in analytical chemistry communities.

In conclusion, 1-(4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)butan-1-one represents a multifaceted compound with broad interdisciplinary relevance. Its intersection with personalized medicine, computational biology, and sustainable synthesis ensures its continued prominence in scientific discourse and search engine trends.